Cas no 1261907-53-2 (3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid
• CAS No: 1261907-53-2
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320785
• CID: 2762670
• PubChem ID: 53226684
• Update Time: 2025-11-02

3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid, 95%
• MFCD18320785
• 1261907-53-2
• DTXSID80690302
• 3-(3-CHLORO-4-METHYLPHENYL)-5-FLUOROBENZOIC ACID
• 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18320785
• Inchi： 1S/C14H10ClFO2/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(16)5-10/h2-7H,1H3,(H,17,18)
• InChI Key： HHIQLCQYUDDQIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 264.0353354g/mol
• Monoisotopic Mass: 264.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid

Research Brief on 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid (CAS: 1261907-53-2): Recent Advances and Applications

3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid (CAS: 1261907-53-2) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for small-molecule inhibitors and as a probe for studying biological pathways. Recent studies have explored its synthesis, physicochemical properties, and biological activity, shedding light on its utility in medicinal chemistry.

One of the key areas of interest is the role of 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated aromatic moieties, such as those present in this compound, has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with promising results in preclinical models of solid tumors.

In addition to its applications in oncology, 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid has been explored as a precursor for the synthesis of fluorescent probes. Its fluorinated aromatic ring system allows for the development of probes with high photostability and sensitivity, making it suitable for imaging applications. Recent work published in ACS Chemical Biology highlighted its use in the design of probes for detecting reactive oxygen species (ROS) in live cells, providing valuable tools for studying oxidative stress-related diseases.

The synthetic routes to 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid have also been optimized in recent years. A 2022 study in Organic Process Research & Development reported a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is particularly significant for industrial applications, where large-scale synthesis of high-purity compounds is essential.

Despite these promising developments, challenges remain in the broader application of 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid. For instance, its metabolic stability and pharmacokinetic properties require further investigation to fully realize its potential in drug development. Ongoing research aims to address these gaps, with a focus on structural modifications to improve bioavailability and reduce off-target effects.

In conclusion, 3-(3-Chloro-4-methylphenyl)-5-fluorobenzoic acid (CAS: 1261907-53-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition, fluorescent probe development, and scalable synthesis underscore its importance in the field. Future studies will likely expand its utility, particularly in targeted therapies and diagnostic tools, making it a compound of enduring interest to researchers.